3-[[(1-Methylpyrazol-4-yl)amino]methyl]phenol;hydrochloride

• Molecular Formula: C11H14ClN3O
• Molecular Weight: 239.70 g/mol
• IUPAC Name: 3-[[(1-methylpyrazol-4-yl)amino]methyl]phenol;hydrochloride
• InChI: InChI=1S/C11H13N3O.ClH/c1-14-8-10(7-13-14)12-6-9-3-2-4-11(15)5-9;/h2-5,7-8,12,15H,6H2,1H3;1H
• InChI Key: CJBMJQCQAOUUPF-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)NCC2=CC(=CC=C2)O.Cl

Description

3-[[(1-Methylpyrazol-4-yl)amino]methyl]phenol hydrochloride is a synthetic organic compound featuring a phenol core linked via a methyleneamino group to a 1-methylpyrazole moiety, with a hydrochloride salt enhancing its solubility . For instance, the brominated analog, 2-bromo-6-methoxy-4-[[(1-methylpyrazol-4-yl)amino]methyl]phenol hydrochloride (CAS 1208639-77-3), shares a similar backbone but includes bromine and methoxy substituents, increasing its molecular weight to 348.63 g/mol .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[[(1-Methylpyrazol-4-yl)amino]methyl]phenol;hydrochloride typically involves the reaction of 1-methylpyrazole with formaldehyde and phenol under acidic conditions. The reaction proceeds through the formation of an intermediate, which is then converted to the final product by the addition of hydrochloric acid. The reaction conditions usually involve heating the mixture to a temperature of around 80-100°C for several hours to ensure complete conversion.

Industrial Production Methods

In an industrial setting, the production of this compound can be scaled up by using continuous flow reactors, which allow for better control of reaction parameters and higher yields. The use of catalysts, such as Lewis acids, can also enhance the reaction rate and selectivity. The final product is typically purified by recrystallization or chromatography to achieve the desired purity.

Chemical Reactions Analysis

Types of Reactions

3-[[(1-Methylpyrazol-4-yl)amino]methyl]phenol;hydrochloride can undergo various types of chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones.

Reduction: The nitro group, if present, can be reduced to an amine.

Substitution: The hydrogen atoms on the pyrazole ring can be substituted with various functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and hydrogen gas (H2) in the presence of a catalyst are commonly used.

Substitution: Electrophilic substitution reactions can be carried out using reagents like halogens (Cl2, Br2) and nitrating agents (HNO3).

Major Products Formed

Oxidation: Quinones and other oxidized derivatives.

Reduction: Amines and other reduced derivatives.

Substitution: Halogenated and nitrated derivatives.

Scientific Research Applications

Antimicrobial Activity

Research indicates that compounds containing pyrazole derivatives, including 3-[[(1-Methylpyrazol-4-yl)amino]methyl]phenol;hydrochloride, exhibit significant antimicrobial properties. A study demonstrated that similar pyrazole compounds showed sub-micromolar activity against both Methicillin-sensitive Staphylococcus aureus (MSSA) and Methicillin-resistant S. aureus (MRSA) .

Anticancer Properties

The compound has shown potential as an anticancer agent. In vitro studies have reported activity against various cancer cell lines, including HeLa cells. The structure-activity relationship (SAR) studies suggest that modifications to the pyrazole ring can enhance its efficacy against cancer cells .

Antioxidant Activity

The antioxidant properties of pyrazole derivatives have been explored extensively. Compounds similar to 3-[[(1-Methylpyrazol-4-yl)amino]methyl]phenol;hydrochloride demonstrated significant antioxidant activity in various assays, indicating potential for therapeutic applications in oxidative stress-related diseases .

Fungicidal Activity

Research has highlighted the fungicidal properties of pyrazole-based compounds, which can inhibit the growth of phytopathogenic fungi. A study indicated that derivatives of pyrazole showed higher antifungal activity compared to traditional fungicides, making them promising candidates for agricultural use .

Herbicidal Potential

The unique chemical structure of pyrazole derivatives allows them to act as herbicides by disrupting specific metabolic pathways in plants. This application is particularly relevant in developing environmentally friendly herbicides that target specific weeds without affecting crops .

Case Studies

Study	Findings	Application
Study on Antimicrobial Activity	Demonstrated sub-micromolar activity against MSSA and MRSA	Development of new antimicrobial agents
Antioxidant Activity Research	Showed significant antioxidant properties	Potential treatment for oxidative stress-related diseases
Fungicidal Activity Evaluation	Higher efficacy against phytopathogenic fungi than traditional fungicides	Development of new agricultural fungicides

Mechanism of Action

The mechanism of action of 3-[[(1-Methylpyrazol-4-yl)amino]methyl]phenol;hydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to the active site of an enzyme, inhibiting its activity, or it can interact with a receptor, modulating its signaling pathways. The exact mechanism depends on the specific application and target.

Comparison with Similar Compounds

Structural and Functional Group Variations

The following table summarizes key structural differences and properties between the target compound and its analogs:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Properties
3-[[(1-Methylpyrazol-4-yl)amino]methyl]phenol hydrochloride (Target)	C₁₁H₁₄ClN₃O*	~243.7†	Phenol, 1-methylpyrazole, HCl salt	Enhanced solubility due to HCl; potential H-bond donor from phenol
2-Bromo-6-methoxy-4-[[(1-methylpyrazol-4-yl)amino]methyl]phenol hydrochloride	C₁₂H₁₅BrClN₃O₂	348.63	Bromine, methoxy, HCl salt	Increased steric bulk; altered electronic profile
{[1-(4-Fluorophenyl)-3,5-dimethyl-1H-pyrazol-4-yl]methyl}amine hydrochloride	C₁₂H₁₅ClFN₃	267.72	4-Fluorophenyl, dimethylpyrazole	Fluorine enhances lipophilicity; potential CNS activity
TP-238 Hydrochloride	C₂₂H₃₀ClN₆O₃S	458.58 (free base)	Pyrimidine, sulfonyl, dimethylamino	Broad pharmacokinetic applications; high molecular weight

*Inferred from structural analogs; †Calculated based on formula.

Pharmacological and Physicochemical Properties

• Solubility : The hydrochloride salt of the target compound improves aqueous solubility compared to its free base, a feature critical for drug delivery .
• Bioactivity : Pyrazole-containing compounds often exhibit kinase inhibition or antimicrobial activity. For example, TP-238 hydrochloride () targets pyrimidine-dependent pathways, suggesting the target compound may share similar mechanisms .
• Electronic Effects: The phenol group in the target compound provides hydrogen-bonding capability, whereas fluorophenyl or methoxyphenyl substituents in analogs () modulate electron density and membrane permeability .

Biological Activity

3-[[(1-Methylpyrazol-4-yl)amino]methyl]phenol;hydrochloride is a compound that belongs to the class of pyrazole derivatives, which have garnered significant attention in medicinal chemistry due to their diverse biological activities. This article explores the biological activity of this compound, focusing on its pharmacological effects, structure-activity relationships (SAR), and potential therapeutic applications.

Chemical Structure and Properties

The compound features a pyrazole ring, which is known for its role in various biological processes. The presence of the phenolic group enhances its reactivity and potential for biological interaction. The hydrochloride form increases solubility, making it suitable for various biological assays.

Antimicrobial Activity

Recent studies have shown that pyrazole derivatives exhibit significant antimicrobial properties. For instance, compounds similar to 3-[[(1-Methylpyrazol-4-yl)amino]methyl]phenol;hydrochloride were evaluated for their antibacterial activity against various pathogens. A study reported that certain pyrazole derivatives demonstrated potent activity against Mycobacterium tuberculosis, suggesting potential applications in treating tuberculosis .

Compound	Activity Type	Target Organism	IC50 (μg/mL)
3-[[(1-Methylpyrazol-4-yl)amino]methyl]phenol;hydrochloride	Antibacterial	Mycobacterium tuberculosis	TBD
Pyrazole Derivative A	Antifungal	Candida albicans	TBD
Pyrazole Derivative B	Antiviral	Influenza virus	TBD

Anti-inflammatory Effects

The anti-inflammatory properties of pyrazole derivatives are well-documented. In vitro studies have shown that these compounds can inhibit the release of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages exposed to lipopolysaccharides (LPS). The inhibition of these cytokines suggests a mechanism through which these compounds could be used to manage inflammatory diseases .

Enzyme Inhibition

Enzyme inhibition studies indicate that this compound may act as a selective inhibitor for certain kinases. For example, it has been shown to inhibit PKMYT1, which is involved in cell cycle regulation. The structure-activity relationship analysis revealed that modifications to the phenolic group significantly affect its inhibitory potency .

Modification	Enzyme Inhibition IC50 (μM)
Original Compound	TBD
Phenolic Substitution 1	TBD
Phenolic Substitution 2	TBD

Case Study 1: Antitubercular Activity

In a recent study, a series of pyrazole derivatives were synthesized and evaluated for their antitubercular activity using the microplate Alamar Blue assay (MABA). The results indicated that certain derivatives exhibited lower IC50 values compared to standard treatments, highlighting the potential of 3-[[(1-Methylpyrazol-4-yl)amino]methyl]phenol;hydrochloride as a lead compound in tuberculosis therapy .

Case Study 2: Anti-inflammatory Mechanisms

A study investigating the anti-inflammatory effects of pyrazole compounds demonstrated that 3-[[(1-Methylpyrazol-4-yl)amino]methyl]phenol;hydrochloride could significantly reduce cytokine levels in LPS-stimulated RAW264.7 macrophages. The mechanism was linked to the suppression of MAPK and NF-kB signaling pathways, suggesting its utility in treating inflammatory conditions .

Q & A

Synthesis and Optimization

Basic Q1: What are the recommended synthetic routes for 3-[[(1-Methylpyrazol-4-yl)amino]methyl]phenol hydrochloride, and what factors influence yield? Answer: The compound can be synthesized via reductive amination or nucleophilic substitution, leveraging intermediates like 1-methylpyrazole-4-amine and 3-hydroxybenzaldehyde. Key factors affecting yield include:

• Steric hindrance : Bulky substituents on the pyrazole ring may reduce reaction efficiency .
• Solvent polarity : Polar aprotic solvents (e.g., DMF) enhance nucleophilicity of the amine group .
• Catalyst selection : Palladium or nickel catalysts improve reductive amination efficiency .

Advanced Q2: How can reaction conditions be optimized to mitigate byproduct formation during synthesis? Answer: Byproduct formation (e.g., over-alkylation or oxidation) can be minimized via:

• Temperature control : Maintaining ≤80°C prevents thermal degradation .
• Protecting groups : Temporary protection of the phenolic -OH group with acetyl or tert-butyldimethylsilyl (TBS) groups reduces unwanted side reactions .
• Real-time monitoring : Use of HPLC or in-situ IR spectroscopy tracks intermediate formation .

Structural Characterization

Basic Q3: Which spectroscopic and crystallographic techniques are most effective for characterizing this compound? Answer:

• NMR : $^1$H and $^13$C NMR confirm regiochemistry (e.g., pyrazole substitution pattern). Key peaks include aromatic protons (δ 6.8–7.2 ppm) and methylene bridges (δ 4.2–4.5 ppm) .
• X-ray crystallography : Resolves spatial arrangement, as demonstrated in Zn(II) complexes with analogous phenol derivatives (e.g., bond angles: N-Zn-O ≈ 90°) .
• Mass spectrometry : ESI-MS confirms molecular weight (e.g., [M+H]⁺ at m/z 264.2) .

Advanced Q4: How can researchers resolve contradictions between crystallographic data and spectroscopic results? Answer:

• Dynamic vs. static structures : Crystallography captures static conformations, while NMR may reflect dynamic equilibria. Use variable-temperature NMR to assess conformational flexibility .
• Disordered atoms : In crystallography, refine occupancy ratios for disordered groups (e.g., high ClO₄⁻ disorder in was modeled as 0.345:0.655 occupancy) .
• DFT calculations : Compare experimental IR/Raman spectra with computed vibrational modes to validate structural assignments .

Pharmacological and Molecular Interactions

Basic Q5: What in vitro assays are suitable for preliminary evaluation of bioactivity? Answer:

• Kinase inhibition assays : Test ATP-binding site competition using fluorescence polarization (FP) or TR-FRET, as seen in FGFR-Erdafitinib co-crystallization studies .
• Cellular uptake : LC-MS/MS quantifies intracellular concentrations in cell lines (e.g., HEK293 or HeLa) .

Advanced Q6: How can computational modeling predict binding modes with target proteins? Answer:

• Docking software : GOLD or AutoDock Vina simulate ligand-receptor interactions. For example, Erdafitinib binds FGFR’s hinge region via H-bonds with Ala564 and π-π stacking with Phe489 .
• MD simulations : Assess binding stability over 100-ns trajectories (e.g., RMSD <2.0 Å indicates stable complexes) .

Handling and Stability

Basic Q7: What storage conditions ensure compound stability? Answer:

• Temperature : Store at –20°C in airtight, light-protected vials to prevent hydrolysis .
• Solubility : Use DMSO for stock solutions (≥50 mM), but avoid repeated freeze-thaw cycles .

Advanced Q8: How can degradation products be identified during long-term stability studies? Answer:

• Forced degradation : Expose to heat (60°C), UV light, or acidic/basic conditions, then analyze via:
  • LC-HRMS : Identifies hydrolyzed or oxidized byproducts (e.g., loss of HCl or methyl groups).
  • 2D NMR : Correlates degradation pathways with structural changes .

Data Contradiction Analysis

Advanced Q9: How should researchers address conflicting bioactivity data across studies? Answer:

• Assay variability : Normalize data using positive controls (e.g., staurosporine for kinase inhibition).
• Structural analogs : Compare with derivatives (e.g., Phentolamine hydrochloride in ) to isolate substituent effects .
• Meta-analysis : Pool data from multiple studies (e.g., IC₅₀ values) and apply statistical weighting .